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Compound of Interest

Compound Name: Lithium bromide

Cat. No.: B125157 Get Quote

Essential Safety and Handling Guide for Lithium
Bromide
This guide provides immediate, essential safety protocols and logistical information for handling

Lithium bromide (LiBr) in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Hazard and Exposure Data
Lithium bromide is classified as hazardous. It is harmful if swallowed, causes skin irritation,

serious eye irritation, and may cause an allergic skin reaction.[1][2][3][4][5] The following table

summarizes its key hazard information.
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Parameter Value Reference

GHS Classification

Acute toxicity, oral (Category

4); Skin corrosion/irritation

(Category 2); Serious eye

damage/eye irritation

(Category 2A); Skin

sensitization (Category 1)

[1][2][3][4]

Signal Word Warning [2][5]

Appearance

White, granular powder or

cubic crystals; deliquescent

(absorbs moisture from the air)

[1][3]

Odor Odorless [3]

Melting Point 547 - 550 °C [3]

Boiling Point 1265 °C [3]

Solubility Highly soluble in water

Incompatibilities
Strong oxidizing agents, strong

acids
[1][6]

Hazardous Decomposition

Emits toxic fumes under fire,

such as hydrogen bromide and

lithium oxides

[1][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Lithium bromide to prevent

exposure.[8]
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.[3][7] Must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[8]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.[3][4][5]

Skin Protection

Impermeable gloves (e.g.,

nitrile) and a lab coat or

protective suit.[1][8][9]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[1][5]

Prevents skin contact, which

can cause irritation,

dehydration, and allergic

reactions.[3][5]

Respiratory Protection

A NIOSH/MSHA approved

respirator is required when

dust is present or if ventilation

is inadequate.[1][8] A full-face

respirator may be necessary if

exposure limits are exceeded.

[4]

Protects against inhalation of

dust, which can cause

respiratory irritation.[10]

Standard Operating Protocol for Handling Solid
Lithium Bromide
This protocol outlines the step-by-step procedure for safely handling Lithium bromide powder

in a laboratory.

1. Preparation and Engineering Controls:

Ensure an eyewash station and safety shower are readily accessible and in close proximity

to the workstation.[6][8]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

exposure.[1][8][11]
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Keep the container of Lithium bromide tightly closed when not in use.[6][8][11]

Store in a cool, dry, well-ventilated area away from incompatible materials like strong acids

and oxidizers.[1][3][6]

2. Handling Procedure:

Before handling, wash hands thoroughly.[2] Don all required PPE as specified in the table

above.

Handle the material in a way that avoids the creation of dust.[1][2][6]

Weigh the required amount carefully. Use dry, clean tools.

If creating a solution, add the solid Lithium bromide slowly to the solvent to avoid splashing.

Do not eat, drink, or smoke in the handling area.[1][5][11]

3. Spill and Emergency Response:

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up spills immediately.[11]

Use dry clean-up procedures; avoid generating dust.[11]

Carefully scoop or vacuum the spilled material using a vacuum equipped with a HEPA

filter.[1]

Place the collected material into a suitable, labeled, and closed container for disposal.[1]

[11]

Major Spill:

Evacuate personnel from the area and move upwind.[11]

Alert the appropriate emergency services.[11]
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Prevent the spillage from entering drains or waterways.[1][11]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

holding the eyelids open.[1][6][8] Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected area with

plenty of soap and water.[1][7] Seek medical attention if irritation or a rash occurs.[1]

Inhalation: Move the person to fresh air. Keep them warm and at rest. If breathing is difficult,

provide oxygen. Seek medical attention.[1][4]

Ingestion: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[4][5][6] Never give

anything by mouth to an unconscious person.[4][7] Seek immediate medical attention.[8][9]

5. Waste Disposal:

Dispose of Lithium bromide waste in accordance with all local, state, and federal

regulations.[1]

Contact a licensed professional waste disposal service.[7]

Do not allow the chemical to enter drains or be released into the environment.[1][6]

Handle uncleaned containers as you would the product itself.[12]

Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the procedural flow for safely managing Lithium bromide in

the laboratory, from initial handling to emergency response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.espimetals.com/msds/641-Lithium%20Bromide
https://store.apolloscientific.co.uk/storage/msds/IN2314_msds.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00857.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://www.chemos.de/import/data/msds/GB_en/7550-35-8-A0023443-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/lithium-bromide.pdf
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://pim-resources.coleparmer.com/sds/00857.pdf
https://www.actylislab.com/msds/Lithium%20bromide%20anhydrous.pdf
https://www.benchchem.com/product/b125157?utm_src=pdf-body
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://caterchem.com/wp-content/uploads/2016/11/Lithium-bromide.pdf
https://www.espimetals.com/msds/641-Lithium%20Bromide
https://www.fishersci.com/store/msds?partNumber=L117500&productDescription=LITHIUM+BRMID+PWD+PURIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigald/746479
https://www.benchchem.com/product/b125157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling LiBr

1. Preparation
- Work in Ventilated Area

- Verify Emergency Equipment
- Don Required PPE

2. Safe Handling
- Avoid Dust Creation

- Keep Container Closed

Spill or Exposure
Occurs?

3. Post-Handling
- Clean Work Area

- Store/Dispose of LiBr Properly
- Doff PPE & Wash Hands

No

Spill Response
- Isolate Area

- Use HEPA Vacuum/Scoop
- Place in Labeled Container

Yes (Spill)

Exposure Response

Yes (Exposure)

End

Skin Contact:
Remove Clothing,

Wash with Soap & Water

Eye Contact:
Flush with Water

for 15+ min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth,

Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling Lithium bromide and responding to potential incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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